Cas no 896373-09-4 (2-oxo-N-(3,3,5-trimethylcyclohexyl)-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: 2-oxo-N-(3,3,5-trimethylcyclohexyl)-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 896373-09-4
• MF: C₂₀H₂₈N₂O₃S
• MW: 376.512924194336
• MDL: MFCD06749717
• CID: 5672369
• PubChem ID: 22581721
• Update Time: 2025-10-28

2-oxo-N-(3,3,5-trimethylcyclohexyl)-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SR-01000023865-1
• CCG-193730
• 896373-09-4
• EN300-27158008
• 2-oxo-N-(3,3,5-trimethylcyclohexyl)-1-azatricyclo[6.3.1.0,4,12]dodeca-4(12),5,7-triene-6-sulfonamide
• SR-01000023865
• 2-oxo-N-(3,3,5-trimethylcyclohexyl)-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide
• 2-oxo-N-(3,3,5-trimethylcyclohexyl)-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide

• MDL： MFCD06749717
• Inchi： 1S/C20H28N2O3S/c1-13-7-16(12-20(2,3)11-13)21-26(24,25)17-8-14-5-4-6-22-18(23)10-15(9-17)19(14)22/h8-9,13,16,21H,4-7,10-12H2,1-3H3
• InChI Key： ZMLLLZKLZBQORM-UHFFFAOYSA-N
• SMILES： S(C1C=C2CC(N3CCCC(C=1)=C32)=O)(NC1CC(C)CC(C)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 376.18206393g/mol
• Monoisotopic Mass: 376.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-oxo-N-(3,3,5-trimethylcyclohexyl)-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide

Professional Introduction to Compound with CAS No. 896373-09-4 and Product Name: 2-oxo-N-(3,3,5-trimethylcyclohexyl)-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide

The compound in question, identified by the CAS number 896373-09-4, is a highly specialized chemical entity with a complex molecular structure. The product name, 2-oxo-N-(3,3,5-trimethylcyclohexyl)-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide, provides detailed insights into its chemical composition and functional groups. This compound belongs to a class of molecules that exhibit significant potential in the field of pharmaceutical research and development.

At the core of this compound's structure is a tricyclic framework, which is a common motif in many bioactive molecules. The presence of an azatricyclic ring system enhances the compound's ability to interact with biological targets due to its unique electronic and steric properties. The 2-oxo group introduces a carbonyl moiety, which can participate in hydrogen bonding and influence the molecule's solubility and reactivity. Additionally, the 6-sulfonamide group adds a polar, negatively charged moiety, further enhancing its solubility in polar solvents and potentially increasing its binding affinity to biological targets.

The 3,3,5-trimethylcyclohexyl substituent at the nitrogen atom of the sulfonamide group contributes to the overall steric bulk of the molecule. This can be strategically advantageous in drug design, as it can help to improve metabolic stability and reduce off-target effects by optimizing binding interactions within biological macromolecules. The tricyclic system itself is known for its rigid structure, which can be beneficial in maintaining the conformational integrity of the molecule during interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential bioactivity of this compound. Studies using molecular dynamics simulations have revealed that the tricyclic core of this molecule exhibits high conformational stability, which is crucial for maintaining effective binding interactions with protein targets. Furthermore, the sulfonamide group has been shown to form strong hydrogen bonds with polar residues in proteins, suggesting its potential as an interaction anchor in drug design.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to various therapeutic areas. The 2-oxo group has been particularly noted for its ability to modulate enzyme activity by participating in hydrogen bonding networks with key residues in the active site. Additionally, the 6-sulfonamide group has demonstrated potential as a pharmacophore for targeting specific biological pathways.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex tricyclic framework and multiple functional groups. Researchers have employed advanced synthetic strategies, including transition metal-catalyzed reactions and ring-closing metathesis, to construct the tricyclic core efficiently. The introduction of the 3,3,5-trimethylcyclohexyl group required careful optimization of reaction conditions to ensure regioselectivity and yield.

Future research directions for this compound include further exploration of its pharmacological properties through more comprehensive in vitro and possibly in vivo studies. Additionally, structure-activity relationship (SAR) studies will be crucial in understanding how modifications to specific functional groups affect bioactivity. The rigid tricyclic core provides a stable scaffold for such investigations, allowing researchers to systematically probe different regions of the molecule for optimal pharmacological properties.

The potential applications of this compound are broad and span multiple therapeutic areas. Its unique structural features make it a promising candidate for developing novel therapeutics targeting neurological disorders, inflammatory conditions, and other diseases where protein-protein interactions play a critical role. The ability of the sulfonamide group to form strong hydrogen bonds suggests its utility in designing molecules that interact tightly with biological targets.

As research continues to uncover new biological pathways and targets, compounds like this one will become increasingly valuable tools for drug discovery and development. The combination of computational modeling, synthetic chemistry advancements, and pharmacological assays is paving the way for more efficient and targeted drug design approaches. This compound exemplifies how intricate molecular structures can lead to novel bioactivities with significant therapeutic potential.